5-bromo-N-cyclopropyl-3-methyl-1-benzo[b]furan-2-carboxamide

• IUPAC Name: 5-bromo-N-cyclopropyl-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C13H12BrNO2/c1-7-10-6-8(14)2-5-11(10)17-12(7)13(16)15-9-3-4-9/h2,5-6,9H,3-4H2,1H3,(H,15,16)
• InChI Key: DTMHIFVEICTAMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)Br)C(=O)NC3CC3
• Molecular Formula: C13H12BrNO2
• Molecular Weight: 294.14 g/mol

Description

5-bromo-N-cyclopropyl-3-methyl-1-benzo[b]furan-2-carboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. It belongs to the class of benzo[b]furan derivatives and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The exact mechanism of action of 5-bromo-N-cyclopropyl-3-methyl-1-benzo[b]furan-2-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammation and cell proliferation.
Biochemical and physiological effects:
Studies have shown that 5-bromo-N-cyclopropyl-3-methyl-1-benzo[b]furan-2-carboxamide can affect various biochemical and physiological processes in the body. It has been shown to reduce inflammation, inhibit cell proliferation, and induce apoptosis in cancer cells. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-cyclopropyl-3-methyl-1-benzo[b]furan-2-carboxamide in lab experiments is its potential therapeutic properties. It has shown promising results in various studies related to cancer research, neuropharmacology, and immunology. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to design experiments to fully explore its potential therapeutic effects.

Future Directions

There are several future directions for the study of 5-bromo-N-cyclopropyl-3-methyl-1-benzo[b]furan-2-carboxamide. One direction is to further investigate its mechanism of action, which may provide insights into its potential therapeutic properties. Another direction is to explore its potential as a therapeutic agent in different disease models, such as inflammatory diseases, neurological disorders, and cancer. Additionally, the development of new synthetic methods for the production of 5-bromo-N-cyclopropyl-3-methyl-1-benzo[b]furan-2-carboxamide may lead to the discovery of new derivatives with improved therapeutic properties.

Synthesis Methods

The synthesis of 5-bromo-N-cyclopropyl-3-methyl-1-benzo[b]furan-2-carboxamide involves several steps, including the reaction of 5-bromo-2-hydroxybenzaldehyde with cyclopropylmethylamine to form 5-bromo-N-cyclopropyl-2-hydroxybenzamide. This intermediate is then reacted with 3-methyl-1-benzofuran-2-carboxylic acid to produce the desired compound.

Scientific Research Applications

5-bromo-N-cyclopropyl-3-methyl-1-benzo[b]furan-2-carboxamide has been studied for its potential therapeutic properties in various fields, including cancer research, neuropharmacology, and immunology. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuropharmacology, it has been investigated for its potential as an antidepressant and anxiolytic agent. In immunology, it has been studied for its anti-inflammatory properties.